Cas no 256381-13-2 (2-(4-bromophenyl)propan-1-amine)

• Product Name: 2-(4-bromophenyl)propan-1-amine
• CAS No: 256381-13-2
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 2150819
• PubChem ID: 10798660
• Update Time: 2025-09-22

2-(4-bromophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)propan-1-amine
• EN300-113725
• 256381-13-2
• AB85104
• 735250-68-7
• DB-364054
• (2R)-2-(4-BROMOPHENYL)PROPAN-1-AMINE
• 781597-98-6
• Benzeneethanamine, 4-bromo-b-methyl-
• AB85095
• HVTXSPFHZMRKMS-UHFFFAOYSA-N
• AS-42487
• (2S)-2-(4-BROMOPHENYL)PROPAN-1-AMINE
• 2-(4-Bromo-phenyl)-propylamine
• MFCD11590265
• AKOS015150752
• SCHEMBL175157

• Inchi： 1S/C9H12BrN/c1-7(6-11)8-2-4-9(10)5-3-8/h2-5,7H,6,11H2,1H3
• InChI Key： HVTXSPFHZMRKMS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)CN

Computed Properties

• Exact Mass: 213.01531Da
• Monoisotopic Mass: 213.01531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 274.1±15.0 °C at 760 mmHg
• Flash Point: 119.6±20.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(4-bromophenyl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines